mcMMAD

• CAS No.: 1401963-15-2
• Product Name: mcMMAD
• Molecular Formula: C51H77N7O9S
• Molecular Weight: 964.277
• IUPAC Name: 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-((R)-1-(((R)-1-(((3R,4S,5R)-3-methoxy-1-((R)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((S)-2-phenyl-1-(thiazol-2-yl)ethyl)amino)propyl)pyrrolidin-1-yl)-5-methyl-1-oxoheptan-4-yl)(methyl)amino)-3-methyl-1-oxobutan-2-yl)amino)-3-methyl-1-oxobutan-2-yl)-N-methylhexanamide
• Standard InChI: InChI=1S/C51H77N7O9S/c1-12-34(6)46(56(9)51(65)44(32(2)3)54-49(64)45(33(4)5)55(8)40(59)23-17-14-18-27-58-41(60)24-25-42(58)61)39(66-10)31-43(62)57-28-19-22-38(57)47(67-11)35(7)48(63)53-37(50-52-26-29-68-50)30-36-20-15-13-16-21-36/h13,15-16,20-21,24-26,29,32-35,37-39,44-47H,12,14,17-19,22-23,27-28,30-31H2,1-11H3,(H,53,63)(H,54,64)/t34-,35-,37+,38-,39-,44-,45-,46+,47-/m1/s1
• Standard InChIKey: OZUQLKHIIRUJRZ-FYCUXIKQSA-N
• SMILES: O=C(N([C@H](C(C)C)C(N[C@H](C(C)C)C(N([C@@H]([C@H](C)CC)[C@H](OC)CC(N1[C@@H]([C@H](OC)[C@@H](C)C(N[C@H](C2=NC=CS2)CC3=CC=CC=C3)=O)CCC1)=O)C)=O)=O)C)CCCCCN4C(C=CC4=O)=O
• Appearance: Solid powder
• Description: mcMMAD is a novel mc (maleimidocaproyl) linker plus MMAD (Monomethylauristatin D) to be used for prepare antibodies conjugates via cysteine-capped mechanism.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: mcMMAD
• Last Modified: Aug 20 2021